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Compound of Interest

Compound Name: Ethyl 2-ethyl-3-oxohexanoate

CAS No.: 5331-82-8

Cat. No.: B14734748

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of ethyl 2-ethyl-3-
oxohexanoate, a beta-keto ester of significant interest in organic synthesis and medicinal

chemistry. This document details its chemical and physical properties, outlines a detailed

experimental protocol for its synthesis via Claisen condensation, and explores its applications

as a versatile intermediate in drug development.

Chemical and Physical Properties
Quantitative data for ethyl 2-ethyl-3-oxohexanoate has been compiled from established

chemical databases.[1] The following tables summarize the key physicochemical properties of

this compound.

Table 1: General and Physical Properties
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Property Value

Molecular Formula C10H18O3

Molecular Weight 186.25 g/mol

Appearance
Not explicitly available; likely a colorless to pale

yellow liquid

CAS Number 5331-82-8

Table 2: Computed Physicochemical Properties[1]

Property Value

XLogP3 2.1

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 7

Exact Mass 186.125594 g/mol

Monoisotopic Mass 186.125594 g/mol

Topological Polar Surface Area 43.4 Å²

Heavy Atom Count 13

Formal Charge 0

Complexity 175

Synthesis of Ethyl 2-ethyl-3-oxohexanoate
The primary synthetic route to ethyl 2-ethyl-3-oxohexanoate is the Claisen condensation of

ethyl butanoate.[2][3] This reaction involves the base-catalyzed self-condensation of two ester

molecules to form a β-keto ester.[2][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-ethyl-3-oxohexanoate
https://www.benchchem.com/product/b14734748/docs?utm_src=pdf-body#ethyl-2-ethyl-3-oxohexanoate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b14734748/docs?utm_src=pdf-body#ethyl-2-ethyl-3-oxohexanoate-a-comprehensive-technical-guide
https://homework.study.com/explanation/what-is-the-major-product-in-the-claisen-condensation-of-ethyl-butanoate-in-the-presence-of-excess-sodium-ethoxide-assuming-standard-acidic-work-up.html
https://www.chegg.com/homework-help/questions-and-answers/design-synthesis-ethyl-2-ethyl-3-oxohexanoate-alcohols-containing-4-carbons-fewer-alcohols-q28040101
https://homework.study.com/explanation/what-is-the-major-product-in-the-claisen-condensation-of-ethyl-butanoate-in-the-presence-of-excess-sodium-ethoxide-assuming-standard-acidic-work-up.html
https://ncstate.pressbooks.pub/organicchem/chapter/the-claisen-condensation-reaction/
https://www.masterorganicchemistry.com/2020/09/14/claisen-condensation-and-dieckmann-condensation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14734748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Claisen Condensation of Ethyl
Butanoate
This protocol is based on the general principles of the Claisen condensation for the synthesis

of β-keto esters.

Materials:

Sodium ethoxide (NaOEt)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Ethyl butanoate

Dilute hydrochloric acid (HCl) or acetic acid

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser, dropping

funnel, and magnetic stirrer, suspend sodium ethoxide (1.0 equivalent) in anhydrous diethyl
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ether or THF under an inert atmosphere (e.g., nitrogen or argon).

Addition of Ester: Add a portion of ethyl butanoate (2.2 equivalents) to the stirred

suspension.

Initiation of Reaction: Gently heat the mixture to initiate the reaction. Once the reaction

begins, remove the heat source.

Controlled Addition: Add the remaining ethyl butanoate dropwise from the dropping funnel at

a rate that maintains a gentle reflux.

Reaction Completion: After the addition is complete, heat the reaction mixture at reflux for 1-

2 hours to ensure the reaction goes to completion.

Work-up:

Cool the reaction mixture to room temperature.

Acidify the mixture by slowly adding dilute hydrochloric acid or acetic acid until the solution

is neutral to litmus paper.

Transfer the mixture to a separatory funnel and add water.

Separate the organic layer.

Extract the aqueous layer with two portions of diethyl ether.

Combine the organic layers.

Purification:

Wash the combined organic layers with a saturated sodium chloride solution (brine).

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

ethyl 2-ethyl-3-oxohexanoate.
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Final Purification (Optional): The crude product can be further purified by vacuum distillation.

Spectroscopic Data
While specific, experimentally-derived spectra for ethyl 2-ethyl-3-oxohexanoate are not

readily available in the searched literature, data for the closely related compound, ethyl 3-

oxohexanoate, can be used as a reference for characterization.[6][7]

Table 3: Reference Spectroscopic Data for Ethyl 3-oxohexanoate[6]

Spectroscopic Technique Key Features

IR (Infrared) Spectroscopy

Strong C=O stretching frequencies for the

ketone and ester functional groups, typically in

the range of 1715-1750 cm⁻¹. C-H stretching

and bending vibrations.

¹H NMR (Proton Nuclear Magnetic Resonance)

Signals corresponding to the ethyl ester group

(a quartet and a triplet), the α-protons adjacent

to the carbonyl groups, and the protons of the

hexanoyl chain.

¹³C NMR (Carbon-13 Nuclear Magnetic

Resonance)

Resonances for the carbonyl carbons of the

ketone and ester, the carbons of the ethyl group,

and the carbons of the hexanoyl chain.

MS (Mass Spectrometry)

Molecular ion peak (M+) and characteristic

fragmentation patterns. For ethyl 3-

oxohexanoate, the molecular weight is 158.19

g/mol .

Applications in Drug Development
Beta-keto esters, such as ethyl 2-ethyl-3-oxohexanoate, are highly valuable intermediates in

the synthesis of a wide range of pharmaceutical compounds.[8] Their utility stems from the

presence of multiple reactive sites, which allows for a variety of chemical transformations.

The core applications in drug development include:
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Synthesis of Heterocyclic Compounds: The dicarbonyl functionality of β-keto esters makes

them ideal precursors for the synthesis of various heterocyclic rings, such as pyrazoles,

pyrimidines, and pyridines, which are common scaffolds in many drug molecules.[9]

Carbon-Carbon Bond Formation: The acidic α-proton can be readily removed to form an

enolate, which is a potent nucleophile for a variety of carbon-carbon bond-forming reactions.

This allows for the construction of complex molecular skeletons.

Introduction of Functional Groups: The ketone and ester moieties can be chemically modified

to introduce other functional groups, further expanding the synthetic possibilities.

While specific examples of drugs synthesized directly from ethyl 2-ethyl-3-oxohexanoate are

not prominent in the literature, its structural motif is representative of intermediates used in the

synthesis of various classes of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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